Cas no 90055-07-5 (Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester)

Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester structure
90055-07-5 structure
Product Name:Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester
CAS No:90055-07-5
MF:C12H17NO3
MW:223.268283605576
CID:795370
PubChem ID:71430529
Update Time:2025-04-19

Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester
    • methyl 4-(2-pyridin-3-ylethoxy)butanoate
    • 90055-07-5
    • Methyl 4-[2-(pyridin-3-yl)ethoxy]butanoate
    • DTXSID70849145
    • Inchi: 1S/C12H17NO3/c1-15-12(14)5-3-8-16-9-6-11-4-2-7-13-10-11/h2,4,7,10H,3,5-6,8-9H2,1H3
    • InChI Key: JDHDTNLMTZEOHC-UHFFFAOYSA-N
    • SMILES: O(CCC1C=NC=CC=1)CCCC(=O)OC

Computed Properties

  • Exact Mass: 223.12084340g/mol
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.4Ų
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